molecular formula C11H13NO4 B8295252 4-(1-Amino-2-ethoxy-2-oxoethyl)benzoic acid

4-(1-Amino-2-ethoxy-2-oxoethyl)benzoic acid

Cat. No.: B8295252
M. Wt: 223.22 g/mol
InChI Key: FIOXSAPRAWLPLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Amino-2-ethoxy-2-oxoethyl)benzoic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO4

Molecular Weight

223.22 g/mol

IUPAC Name

4-(1-amino-2-ethoxy-2-oxoethyl)benzoic acid

InChI

InChI=1S/C11H13NO4/c1-2-16-11(15)9(12)7-3-5-8(6-4-7)10(13)14/h3-6,9H,2,12H2,1H3,(H,13,14)

InChI Key

FIOXSAPRAWLPLV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=CC=C(C=C1)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tert-butyl 4-{1-[(diphenylmethylene)amino]-2-ethoxy-2-oxoethyl}benzoate (17.4 g, 39.2 mmol) and 2N HCl (200 mL, 400 mmol) were stirred in diethyl ether (200 mL) at room temperature overnight. The aqueous phase was separated and concentrated in vacuo. The HCl salt was dissolved in water and 35 mL of 2N NaOH was added. The volume was reduced in vacuo and the resulting precipitate collected by filtration to give to give the desired product as a white solid. 1H NMR (DMSO-d6, 600 MHz) δ 7.88 (d, J=8.1 Hz, 2H), 7.47 (d, J=8.1 Hz, 2H), 4.60 (s, 1H), 4.04 (m, 2H), 1.09 (t, J=7.2 Hz, 3H). MS: cal'd 224 (MH+), exp 224 (MH+).
Name
Tert-butyl 4-{1-[(diphenylmethylene)amino]-2-ethoxy-2-oxoethyl}benzoate
Quantity
17.4 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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